Cas no 1291867-03-2 (5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

• Product name: 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291867-03-2
• MF: C₁₇H₁₉ClFN₅O
• MW: 363.817065477371
• CID: 5322842

5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloroanilino)-N-[1-(4-fluorophenyl)ethyl]triazolidine-4-carboxamide
• CID 75584049
• 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H19ClFN5O/c1-10(11-2-6-13(19)7-3-11)20-17(25)15-16(23-24-22-15)21-14-8-4-12(18)5-9-14/h2-10,15-16,21-24H,1H3,(H,20,25)
• InChI Key： OGSKBDXWZMBPKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(NC(C)C2C=CC(=CC=2)F)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 3.5
• Topological Polar Surface Area: 77.2

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.7±55.0 °C(Predicted)
• pka: 7.47±0.70(Predicted)

Additional information on 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291867-03-2)

5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291867-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole-carboxamide backbone, is frequently explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide features a 1,2,3-triazole ring, a versatile heterocycle known for its stability and role in click chemistry. The presence of both 4-chlorophenyl and 4-fluorophenyl substituents enhances its potential as a scaffold for designing bioactive molecules. These functional groups are often associated with improved pharmacokinetic properties, making this compound a candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel triazole derivatives has surged due to their broad-spectrum applications. Users searching for terms like "triazole-based drug candidates" or "fluorophenyl compounds in pharmaceuticals" will find this compound highly relevant. Its CAS No. 1291867-03-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. The compound’s synthesis and characterization are frequently discussed in academic forums, reflecting its growing importance in the field.

Another area of interest is the compound’s potential role in addressing antibiotic resistance, a pressing global health concern. The 1,2,3-triazole moiety is known to exhibit antimicrobial properties, and researchers are actively exploring derivatives like 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide for their efficacy against resistant strains. This aligns with trending searches such as "new antimicrobial agents 2024" and "triazole compounds in infectious disease research."

From a synthetic chemistry perspective, the compound’s carboxamide group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. Laboratories focusing on fragment-based drug design or small-molecule inhibitors may prioritize this compound due to its modular structure. Its CAS No. 1291867-03-2 is often cited in patent literature, underscoring its commercial and scientific value.

In summary, 5-[(4-Chlorophenyl)amino]-N-[1-(4-fluorophenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for multiple research avenues. Its structural features, combined with the rising demand for innovative therapeutic agents, position it as a compound of significant interest. Whether for academic inquiry or industrial application, this molecule continues to inspire exploration in the ever-evolving landscape of chemical and pharmaceutical sciences.